2-Ethyl-1,3-benzothiazole 2-Ethyl-1,3-benzothiazole 2-Ethylbenzothiazole belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). 2-Ethylbenzothiazole exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-ethylbenzothiazole is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 936-77-6
VCID: VC0042386
InChI: InChI=1S/C9H9NS/c1-2-9-10-7-5-3-4-6-8(7)11-9/h3-6H,2H2,1H3
SMILES: CCC1=NC2=CC=CC=C2S1
Molecular Formula: C9H9NS
Molecular Weight: 163.24 g/mol

2-Ethyl-1,3-benzothiazole

CAS No.: 936-77-6

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VCID: VC0042386

Molecular Formula: C9H9NS

Molecular Weight: 163.24 g/mol

2-Ethyl-1,3-benzothiazole - 936-77-6

CAS No. 936-77-6
Product Name 2-Ethyl-1,3-benzothiazole
Molecular Formula C9H9NS
Molecular Weight 163.24 g/mol
IUPAC Name 2-ethyl-1,3-benzothiazole
Standard InChI InChI=1S/C9H9NS/c1-2-9-10-7-5-3-4-6-8(7)11-9/h3-6H,2H2,1H3
Standard InChIKey CVULGJIRGZVJHQ-UHFFFAOYSA-N
SMILES CCC1=NC2=CC=CC=C2S1
Canonical SMILES CCC1=NC2=CC=CC=C2S1
Melting Point -2.5°C
Physical Description Liquid
Description 2-Ethylbenzothiazole belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). 2-Ethylbenzothiazole exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-ethylbenzothiazole is primarily located in the membrane (predicted from logP).
PubChem Compound 638567
Last Modified Nov 11 2021
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